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Compound of Interest

Compound Name: 2',4'-Dihydroxyacetophenone

Cat. No.: B118725 Get Quote

An In-depth Technical Guide to 4-Acetylresorcinol: Properties, Synthesis, and Characterization

Abstract
4-Acetylresorcinol, also known as resacetophenone or 2',4'-dihydroxyacetophenone, is a key

phenolic intermediate with significant applications in the pharmaceutical industry.[1][2] This

technical guide provides a comprehensive overview of its physical and chemical properties,

detailed experimental protocols for its synthesis and characterization, and relevant safety

information. The data is presented to support researchers, scientists, and professionals in drug

development and organic synthesis.

Chemical Identity and Structure
4-Acetylresorcinol is a dihydroxyacetophenone characterized by an acetyl group substituted

onto a resorcinol (1,3-dihydroxybenzene) ring.[3]

IUPAC Name: 1-(2,4-dihydroxyphenyl)ethanone[3]

Synonyms: 2',4'-Dihydroxyacetophenone, Resacetophenone, 4-Acetyl-1,3-benzenediol[3]

[4][5]

CAS Number: 89-84-9[1][4][6]

Molecular Formula: C₈H₈O₃[1][3][4][6][7]
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Molecular Weight: 152.15 g/mol [1][3][4]

Chemical Structure:

/ \ C C-C(=O)CH₃ | | C==C/

OH

Physical and Chemical Properties
The properties of 4-Acetylresorcinol are summarized in the table below. It typically appears as

off-white to yellow or pink needle-like crystals or powder.[1][2][4] It is sensitive to moisture and

should be stored in an inert atmosphere at room temperature.[1][2]
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Property Value Source

Appearance

Needle-like or leaf-like crystals;

Off-white to pink to brown

powder.

[1][2][4]

Melting Point 143-147 °C [1][2][3]

Boiling Point
319 °C (est.); 234.6 °C (rough

est.)
[1][4]

Density 1.18 g/cm³ at 25 °C [1][2][4]

Solubility

Gradually decomposes in

water. Soluble in hot alcohol,

pyridine, and glacial acetic

acid. Almost insoluble in ether,

benzene, and chloroform.

[1][2]

pKa 7.96 ± 0.18 (Predicted) [1][2]

Flash Point 185 °C / >230 °F TCC [1][2][4]

Vapor Pressure 9.01E-06 mmHg at 25 °C [1][2]

Refractive Index 1.4945 (estimate) [1][2]

pH
5 (1 g/L aqueous solution at 20

°C)
[1][2]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and purity assessment of 4-

Acetylresorcinol.

Infrared (IR) Spectroscopy: The IR spectrum exhibits characteristic peaks corresponding to

its functional groups. Key absorptions include a broad peak for the hydroxyl (-OH) groups

and a sharp, strong peak for the carbonyl (C=O) group of the ketone.[3][8]

Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR: The proton NMR spectrum provides information on the chemical environment of

the hydrogen atoms. Signals corresponding to the aromatic protons, the hydroxyl protons,

and the methyl protons of the acetyl group are typically observed.[3]

¹³C NMR: The carbon NMR spectrum shows distinct signals for the carbonyl carbon, the

aromatic carbons (including those bonded to hydroxyl groups), and the methyl carbon.

UV-Vis Spectroscopy: In UV-Vis spectroscopy, 4-Acetylresorcinol shows absorption maxima

that are characteristic of its phenolic structure.[3]

Mass Spectrometry: Mass spectrometry can be used to confirm the molecular weight of

152.15 g/mol .[3]

Experimental Protocols
Synthesis of 4-Acetylresorcinol (Hoesch Reaction)
A common method for synthesizing 4-Acetylresorcinol is the Hoesch reaction, which involves

the acylation of resorcinol. Historically, methods using zinc chloride and acetic acid have been

employed.[9]

Objective: To synthesize 4-Acetylresorcinol from resorcinol and acetic acid.

Materials:

Resorcinol

Glacial Acetic Acid

Zinc Chloride (fused)

Hydrochloric Acid (concentrated and dilute)

Ice

Water

Ethanol
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Procedure:

A mixture of resorcinol (1 mole), glacial acetic acid (1 mole), and fused zinc chloride (1 mole)

is prepared in a flask equipped with a reflux condenser.

The mixture is heated in an oil bath to 145-150 °C for approximately 20-30 minutes, during

which the mixture becomes liquid and then solidifies.

The flask is cooled, and 250 mL of water and 250 mL of concentrated hydrochloric acid are

added.

The mixture is heated to boiling until the solid mass dissolves into a dark red solution.

The solution is cooled in an ice bath to precipitate the crude product.

The precipitate is collected by filtration and washed thoroughly with dilute (1:3) hydrochloric

acid to remove zinc salts. The dried crude product appears orange-red.[9]

Purification: The crude product is purified by distillation under reduced pressure (boiling at

180–181 °C at 10 mm Hg).[9]

Recrystallization: Further purification can be achieved by dissolving the distilled product in

hot dilute (1:11) hydrochloric acid, filtering while hot, and cooling to 5 °C to yield pure, light-

yellow crystals of 4-Acetylresorcinol.[9]

Reactants:
- Resorcinol

- Glacial Acetic Acid
- Zinc Chloride

Mix & Heat
(145-150°C)

1 Hoesch Reaction
(Solidification)

2 Hydrolysis
(HCl, H₂O, Heat)

3 Cooling & Precipitation
(Crude Product)

4 Filtration & Washing
(Remove Zn salts)

5 Purification:
- Vacuum Distillation

- Recrystallization

6 Pure 4-Acetylresorcinol7

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of 4-Acetylresorcinol.

Characterization Protocols
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Melting Point Determination:

A small amount of the dried, purified 4-Acetylresorcinol is packed into a capillary tube.

The tube is placed in a calibrated melting point apparatus.

The temperature is increased gradually, and the range from when the first drop of liquid

appears to when the entire sample is molten is recorded as the melting point.

Solubility Test:

Add a small, measured amount of 4-Acetylresorcinol (e.g., 10 mg) to a test tube containing a

measured volume of solvent (e.g., 1 mL).

Agitate the mixture at a constant temperature (e.g., 25 °C).

Visually observe if the solid dissolves completely. If it dissolves, the substance is soluble. If

not, it is classified as slightly soluble or insoluble.

For quantitative analysis, continue adding solute until saturation is reached, then filter and

determine the concentration of the dissolved solid in the filtrate.

Applications in Drug Development
4-Acetylresorcinol serves as a crucial starting material or intermediate in the synthesis of

various pharmaceutical compounds.[1][2] Its primary use is in the preparation of drugs for

coronary heart disease, such as ethoxyflavone.[1][2] It is also a precursor for the synthesis of

4-alkylresorcinols, which are compounds of interest in organic chemistry.[10]

Safety and Handling
4-Acetylresorcinol is classified as an irritant.

Hazard Statements: Causes skin irritation (H315), serious eye damage (H318), and may

cause respiratory irritation (H335).[4]

Precautionary Measures:
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Handling: Use in a well-ventilated area. Avoid breathing dust. Avoid contact with skin and

eyes. Wear appropriate personal protective equipment (PPE), including gloves, safety

glasses, and protective clothing.[4][11]

Storage: Store in a cool, dry, well-ventilated place in a tightly closed container.[4][11] Keep

away from strong oxidizing agents, strong bases, and strong reducing agents.[11]

First Aid:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes and seek

medical attention.[4][11]

Skin Contact: Wash off immediately with soap and plenty of water. If irritation occurs, get

medical advice.[4][11]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Seek medical

attention if you feel unwell.[4][11]

Ingestion: Clean mouth with water and get medical attention.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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